An In-Depth Technical Guide to the Orexin-2 Receptor Agonist OX-201 (TAK-861)
An In-Depth Technical Guide to the Orexin-2 Receptor Agonist OX-201 (TAK-861)
For Researchers, Scientists, and Drug Development Professionals
Abstract
OX-201, also known as TAK-861, is a potent and selective orexin-2 receptor (OX2R) agonist developed by Takeda Pharmaceuticals. This document provides a comprehensive overview of its chemical structure and, to the extent publicly available, its synthesis. OX-201 is currently under investigation for the treatment of narcolepsy and other sleep-wake disorders. Its high selectivity for OX2R is a key feature, potentially offering a targeted therapeutic approach with a favorable safety profile. This guide consolidates available data on OX-201's chemical properties and outlines the challenges in obtaining detailed synthesis protocols from public domain sources.
Chemical Structure and Properties
OX-201 is a complex small molecule with the systematic IUPAC name: N-{(2S,3R)-4,4-difluoro-1-(2-hydroxy-2-methylpropanoyl)-2-[(2,3',5'-trifluoro-[1,1'-biphenyl]-3-yl)methyl]pyrrolidin-3-yl}ethanesulfonamide .[1][2][3] Its chemical structure is characterized by a central pyrrolidine (B122466) ring with multiple chiral centers and fluorine substitutions, which are often introduced to modulate metabolic stability and receptor binding affinity.
A two-dimensional representation of the chemical structure of OX-201 is provided below.[4]
Table 1: Physicochemical Properties of OX-201
| Property | Value | Reference |
| IUPAC Name | N-{(2S,3R)-4,4-difluoro-1-(2-hydroxy-2-methylpropanoyl)-2-[(2,3',5'-trifluoro-[1,1'-biphenyl]-3-yl)methyl]pyrrolidin-3-yl}ethanesulfonamide | [1][2][3] |
| Synonyms | TAK-861 | [5][6][7][8] |
| Molecular Formula | C₂₂H₂₃F₅N₂O₄S | |
| Molecular Weight | 506.49 g/mol | |
| CAS Number | 2274802-89-8 | [7] |
Synthesis Pathway
While the exact synthesis route for OX-201 remains proprietary, the structure suggests a multi-step synthetic sequence likely involving the following key transformations:
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Asymmetric synthesis of the pyrrolidine core: The defined stereochemistry at positions 2 and 3 of the pyrrolidine ring indicates the use of chiral starting materials or asymmetric synthesis methodologies.
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Introduction of the difluoro group: Fluorination at the 4-position of the pyrrolidine ring likely involves specialized fluorinating reagents.
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Suzuki or other cross-coupling reactions: The biphenyl (B1667301) moiety is a common feature in pharmaceutical compounds and is typically constructed using palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling.
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Amide bond formation and sulfonylation: The final steps would likely involve the acylation of the pyrrolidine nitrogen and the sulfonylation of the amino group at the 3-position.
The following diagram illustrates a plausible high-level retrosynthetic analysis for OX-201, based on common organic synthesis strategies for similar complex molecules. This is a hypothetical pathway and does not represent the actual process used by the manufacturer.
Caption: A hypothetical retrosynthetic pathway for OX-201.
Orexin-2 Receptor (OX2R) Signaling Pathway
OX-201 functions as an agonist at the orexin-2 receptor, a G-protein coupled receptor (GPCR). The orexin (B13118510) system plays a crucial role in the regulation of sleep and wakefulness, feeding behavior, and reward pathways. Upon binding of an agonist like OX-201, the OX2R undergoes a conformational change, leading to the activation of intracellular signaling cascades. The primary signaling pathway involves the activation of Gq/11 proteins, which in turn stimulates phospholipase C (PLC), leading to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events ultimately lead to neuronal excitation and the promotion of wakefulness.
Caption: Simplified OX2R signaling pathway upon activation by OX-201.
Experimental Protocols
Detailed experimental protocols for the synthesis of OX-201 are not publicly available. The information required to reproduce the synthesis, including specific reaction conditions, purification methods, and analytical characterization, would be contained within the proprietary documents of the developing pharmaceutical company.
For researchers interested in the biological activity of OX-201, in vitro and in vivo experimental details can be found in publications related to its preclinical and clinical development. These studies typically describe:
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Receptor Binding Assays: To determine the affinity of OX-201 for OX1R and OX2R.
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Functional Assays: Such as calcium mobilization or cAMP assays in cell lines expressing the orexin receptors to measure the agonistic activity.
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In Vivo Pharmacokinetic Studies: To assess the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in animal models.
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In Vivo Pharmacodynamic and Efficacy Studies: To evaluate the effects of OX-201 on sleep-wake architecture and symptoms of narcolepsy in animal models.
Conclusion
OX-201 (TAK-861) is a promising orexin-2 receptor agonist with a well-defined chemical structure. While its biological activity and potential therapeutic applications are being actively investigated and reported in scientific literature, the specific details of its synthesis are proprietary and not publicly disclosed. This guide provides a comprehensive overview of the available chemical information for OX-201 and a hypothetical retrosynthetic analysis to aid researchers in understanding its molecular complexity. For detailed experimental procedures, direct access to the relevant patent literature, once publicly available and identified, would be necessary.
References
- 1. TAK-861, a potent, orally available orexin receptor 2-selective agonist, produces wakefulness in monkeys and improves narcolepsy-like phenotypes in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. neurologylive.com [neurologylive.com]
- 3. clinicaltrials.eu [clinicaltrials.eu]
- 4. researchgate.net [researchgate.net]
- 5. WO2024115797A2 - Dihydro-quinazoline, -benzothiazine and -benzoxazine derivatives and use thereof as orexin receptors agonists for treating or preventing neurological diseases - Google Patents [patents.google.com]
- 6. WO2019166987A1 - A process for the preparation of ribociclib and its intermediates - Google Patents [patents.google.com]
- 7. Suntinorexton - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 8. TAK-861, a potent, orally available orexin receptor 2-selective agonist, produces wakefulness in monkeys and improves narcolepsy-like phenotypes in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
